Cas no 835907-37-4 (9-(3-bromophenyl)-11-(thiophen-2-yl)-8-oxa-12,13,15,17-tetraazatetracyclo[8.7.0.0^{2,7}.0^{12,16}]heptadeca-1(10),2(7),3,5,13,15-hexaene)

$9-(3-bromophenyl)-11-(thiophen-2-yl)-8-oxa-12,13,15,17-tetraazatetracyclo[8.7.0.0^{2,7}.0^{12,16}]heptadeca-1(10),2(7),3,5,13,15-hexaene structure$

835907-37-4 structure

Product Name:9-(3-bromophenyl)-11-(thiophen-2-yl)-8-oxa-12,13,15,17-tetraazatetracyclo[8.7.0.0^{2,7}.0^{12,16}]heptadeca-1(10),2(7),3,5,13,15-hexaene

CAS No:835907-37-4

MF:C₂₂H₁₅BrN₄OS

MW:463.349702119827

CID:5857118

PubChem ID:3759807

Update Time:2023-11-21

9-(3-bromophenyl)-11-(thiophen-2-yl)-8-oxa-12,13,15,17-tetraazatetracyclo[8.7.0.0^{2,7}.0^{12,16}]heptadeca-1(10),2(7),3,5,13,15-hexaene Chemical and Physical Properties

Names and Identifiers

- 6-(3-bromophenyl)-7-(thiophen-2-yl)-7,9-dihydro-6H-chromeno[4,3-d][1,2,4]triazolo[1,5-a]pyrimidine
- 6H-[1]Benzopyrano[4,3-d][1,2,4]triazolo[1,5-a]pyrimidine, 6-(3-bromophenyl)-7,9-dihydro-7-(2-thienyl)-
- 835907-37-4
- F1718-0827
- AKOS005630242
- 9-(3-bromophenyl)-11-thiophen-2-yl-8-oxa-12,13,15,17-tetrazatetracyclo[8.7.0.02,7.012,16]heptadeca-1(10),2,4,6,13,15-hexaene
- 6-(3-bromophenyl)-7-(thiophen-2-yl)-7,12-dihydro-6H-chromeno[4,3-d][1,2,4]triazolo[1,5-a]pyrimidine
- 9-(3-bromophenyl)-11-(thiophen-2-yl)-8-oxa-12,13,15,17-tetraazatetracyclo[8.7.0.0^{2,7}.0^{12,16}]heptadeca-1(10),2(7),3,5,13,15-hexaene
- Inchi： 1S/C22H15BrN4OS/c23-14-6-3-5-13(11-14)21-18-19(15-7-1-2-8-16(15)28-21)26-22-24-12-25-27(22)20(18)17-9-4-10-29-17/h1-12,20-21H,(H,24,25,26)
- InChI Key： XCVKXVVMXAXMSJ-UHFFFAOYSA-N
- SMILES： C12N=CNN1C(C1SC=CC=1)C1C(C3=CC=CC(Br)=C3)OC3=CC=CC=C3C=1N=2

Computed Properties

Exact Mass: 462.01499g/mol
Monoisotopic Mass: 462.01499g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 29
Rotatable Bond Count: 2
Complexity: 663
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 80.2Å²

Experimental Properties

Density: 1.69±0.1 g/cm3(Predicted)
Boiling Point: 680.3±65.0 °C(Predicted)
pka: 2.73±0.60(Predicted)

9-(3-bromophenyl)-11-(thiophen-2-yl)-8-oxa-12,13,15,17-tetraazatetracyclo[8.7.0.0^{2,7}.0^{12,16}]heptadeca-1(10),2(7),3,5,13,15-hexaene Pricemore >>

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